molecular formula C19H37NO3S B554720 (2S)-4-methylsulfanyl-2-(tetradecanoylamino)butanoic acid CAS No. 36416-81-6

(2S)-4-methylsulfanyl-2-(tetradecanoylamino)butanoic acid

Cat. No.: B554720
CAS No.: 36416-81-6
M. Wt: 359.6 g/mol
InChI Key: CLXADVHCSCRADU-KRWDZBQOSA-N
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Description

(2S)-4-methylsulfanyl-2-(tetradecanoylamino)butanoic acid, also known as this compound, is a useful research compound. Its molecular formula is C19H37NO3S and its molecular weight is 359.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

36416-81-6

Molecular Formula

C19H37NO3S

Molecular Weight

359.6 g/mol

IUPAC Name

(2S)-4-methylsulfanyl-2-(tetradecanoylamino)butanoic acid

InChI

InChI=1S/C19H37NO3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-18(21)20-17(19(22)23)15-16-24-2/h17H,3-16H2,1-2H3,(H,20,21)(H,22,23)/t17-/m0/s1

InChI Key

CLXADVHCSCRADU-KRWDZBQOSA-N

SMILES

CCCCCCCCCCCCCC(=O)NC(CCSC)C(=O)O

Isomeric SMILES

CCCCCCCCCCCCCC(=O)N[C@@H](CCSC)C(=O)O

Canonical SMILES

CCCCCCCCCCCCCC(=O)NC(CCSC)C(=O)O

Synonyms

PALMITOYL-MET-OH; (2S)-4-methylsulfanyl-2-(tetradecanoylamino)butanoicacid; 36416-81-6; N-Myr-Met-OH; AC1LADUF; N-Myristoyl-L-methionine; n-tetradecanoyl-l-methionine; SCHEMBL11418543; CTK6D9253

Origin of Product

United States

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